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Compound of Interest

Compound Name: C31H26ClN3O3

Cat. No.: B12140327 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a comprehensive guide for the synthesis of C31H26ClN3O3,

chemically known as Ponatinib. Ponatinib is a potent multi-targeted tyrosine kinase inhibitor

used in the treatment of chronic myeloid leukemia (CML) and Philadelphia chromosome-

positive acute lymphoblastic leukemia (Ph+ ALL).[1][2] This guide details a feasible synthetic

route, including step-by-step experimental protocols, characterization data, and a summary of

the key signaling pathway it inhibits. The information is intended for use by qualified

researchers and professionals in the field of medicinal chemistry and drug development.

Introduction
Ponatinib is a third-generation tyrosine kinase inhibitor (TKI) designed to overcome resistance

to earlier TKIs, particularly the T315I "gatekeeper" mutation in the Bcr-Abl kinase domain.[1][3]

Its chemical formula is C31H26ClN3O3, and its systematic name is 3-(imidazo[1,2-b]pyridazin-

3-ylethynyl)-4-methyl-N-(4-((4-methylpiperazin-1-yl)methyl)-3-

(trifluoromethyl)phenyl)benzamide.[2] The synthesis of Ponatinib involves a multi-step process,

with the key bond formations being an amide coupling and a Sonogashira cross-coupling

reaction. This document outlines a convergent synthetic strategy.
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Chemical Formula: C31H26ClN3O3 Common Name: Ponatinib IUPAC Name: 3-(imidazo[1,2-

b]pyridazin-3-ylethynyl)-4-methyl-N-(4-((4-methylpiperazin-1-yl)methyl)-3-

(trifluoromethyl)phenyl)benzamide

Synthesis of Ponatinib: A Step-by-Step Protocol
The synthesis of Ponatinib can be achieved through a convergent approach, involving the

preparation of two key intermediates followed by their coupling and final modification. The

overall synthetic workflow is depicted below.

Experimental Workflow Diagram
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Synthesis of Intermediate A

Synthesis of Intermediate B

Final Synthesis Steps

3-Iodo-4-methylbenzoic acid

3-Iodo-4-methylbenzoyl chloride

 SOCl2

Thionyl chloride

N-(4-cyano-3-(trifluoromethyl)phenyl)-3-iodo-4-methylbenzamide

4-Amino-2-(trifluoromethyl)benzonitrile

 Amide Coupling

N-(4-(aminomethyl)-3-(trifluoromethyl)phenyl)-3-iodo-4-methylbenzamide

 Reduction

Raney Nickel, H2

Intermediate A:
N-(4-((4-methylpiperazin-1-yl)methyl)-3-(trifluoromethyl)phenyl)-3-iodo-4-methylbenzamide

1-Methylpiperazine

 Reductive Amination

Sonogashira Coupling

Imidazo[1,2-b]pyridazine

3-Iodoimidazo[1,2-b]pyridazine

 Iodination

N-Iodosuccinimide (NIS)

Intermediate B:
3-Ethynylimidazo[1,2-b]pyridazine

 Sonogashira Coupling

Ethynyltrimethylsilane

Ponatinib (Free Base)

Ponatinib HCl

HCl

 Salt Formation

Purification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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